N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-2,2-diphenylacetamide

• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-[2-[(4-methoxyphenyl)methyl]pyrazol-3-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H23N3O2/c1-30-22-14-12-19(13-15-22)18-28-23(16-17-26-28)27-25(29)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-17,24H,18H2,1H3,(H,27,29)
• InChI Key: CTGIVVKQYCLURP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=CC=N2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE: is a complex organic compound that has garnered interest due to its unique structural features and potential applications in various fields. This compound is characterized by the presence of a pyrazole ring, a methoxyphenyl group, and a diphenylacetamide moiety, making it a versatile molecule for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts such as triethylamine and solvents like dichloromethane to facilitate the process .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions: N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group under specific conditions.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents used.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic medium.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophiles like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products: The major products formed from these reactions include hydroxylated derivatives, reduced forms of the compound, and substituted aromatic compounds .

Scientific Research Applications

Chemistry: In chemistry, N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel compounds .

Biology: The compound has shown potential in biological studies, particularly in the investigation of enzyme inhibition and receptor binding. Its structural features make it a candidate for studying interactions with various biological targets .

Medicine: In medicine, this compound is being explored for its potential therapeutic applications. It has shown promise in preliminary studies as an anti-inflammatory and analgesic agent, making it a candidate for further drug development .

Industry: Industrially, N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to enzyme active sites or receptor proteins, thereby modulating their activity. The pathways involved include inhibition of inflammatory mediators and modulation of pain receptors, contributing to its potential therapeutic effects .

Comparison with Similar Compounds

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol
• 5-(4-Methoxyphenyl)-1H-indoles
• 5-(4-Methoxyphenyl)-1H-imidazoles

Uniqueness: N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-2,2-DIPHENYLACETAMIDE stands out due to its combination of a pyrazole ring and a diphenylacetamide moiety, which imparts unique chemical and biological properties. This structural uniqueness allows for diverse applications and makes it a valuable compound for further research and development .